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Compound of Interest

Compound Name: Cyclooctene oxide

Cat. No.: B1582440 Get Quote

Essential Guide to Handling Cyclooctene Oxide
This guide provides immediate safety, logistical, and operational information for the handling

and disposal of Cyclooctene oxide, tailored for researchers, scientists, and drug development

professionals. Following these procedures is critical for ensuring laboratory safety.

Chemical Safety and Hazard Information
Cyclooctene oxide is a flammable solid that can cause skin and eye irritation.[1][2][3] It is

harmful if swallowed and may cause irritation to the respiratory and digestive tracts.[1][2][3] It is

also sensitive to moisture.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1582440?utm_src=pdf-interest
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://www.benchchem.com/product/b1582440?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/47462.pdf
https://www.guidechem.com/encyclopedia/cyclooctene-oxide-dic191560.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Epoxycyclooctane
https://pim-resources.coleparmer.com/sds/47462.pdf
https://www.guidechem.com/encyclopedia/cyclooctene-oxide-dic191560.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_2-Epoxycyclooctane
https://pim-resources.coleparmer.com/sds/47462.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Molecular Formula C₈H₁₄O [1][3][4][5][6]

Molecular Weight 126.20 g/mol [1][3][4][6]

Appearance
Colorless to white solid or

crystals
[1][2]

Melting Point 53-56 °C [1][4][5][7]

Boiling Point
189 °C @ 760 mmHg 55 °C @

5 mmHg
[1][4][5][7]

Flash Point
56 °C (132.8 °F) to 63 °C

(145.4 °F)
[1]

Storage Temperature
Refrigerate (2-8°C or below

4°C/39°F)
[1][2]

Personal Protective Equipment (PPE)
When handling Cyclooctene oxide, the following personal protective equipment is mandatory

to minimize exposure and ensure safety.
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PPE Category Equipment Specification Rationale and Citations

Eye Protection
Chemical safety goggles or

eyeglasses

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166 to protect

against eye irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)
To prevent skin irritation.[1][8]

Body Protection Protective clothing To prevent skin exposure.[1]

Respiratory Protection
N95 (US) dust mask or

equivalent

Required when handling the

solid form to prevent inhalation

of dust particles. A respiratory

protection program meeting

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements

should be in place.[1]

Operational Plan: Handling and Storage
Handling Protocol:

Ventilation: Always handle Cyclooctene oxide in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[1]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other

sources of ignition as it is a flammable solid.[1][2] Use non-sparking tools for all operations.

[1]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[2]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and

clothing.[1] Do not ingest or inhale.[1]

Moisture: This substance is moisture-sensitive. Keep it away from water and humid

environments.[1]
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Dust: When handling the solid, minimize dust generation and accumulation.[1]

Storage Protocol:

Container: Store in a tightly sealed container to prevent moisture contamination and

sublimation.[1]

Location: Keep in a cool, dry, and well-ventilated area designated for flammable solids.[1]

Refrigeration: Store under refrigeration at temperatures between 2-8°C (or below 4°C/39°F).

[1][2]

Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,

acids, and bases.[1]

Disposal Plan
All waste materials containing Cyclooctene oxide must be treated as hazardous waste.

Collection: Carefully collect any waste material using a non-sparking tool and place it into a

suitable, labeled container for chemical waste.[1] Avoid creating dust.[1]

Disposal: Dispose of the waste through an approved hazardous waste disposal plant.[2][9]

Do not dispose of it in standard trash or down the drain.[10]

Regulations: Adhere to all local, state, and federal regulations for hazardous waste disposal.

Emergency Spill Workflow
The following diagram outlines the procedural steps for managing a Cyclooctene oxide spill.
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Spill Occurs

Evacuate Immediate Area
Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)

Carefully Scoop Up Material
Use Non-Sparking Tools

Place in Labeled Hazardous
Waste Container

Decontaminate Spill Area

Spill Managed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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